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Compound of Interest

Compound Name: TMCB

Cat. No.: B1194547 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

1,2,4-Trichlorobenzene, a colorless liquid utilized as a solvent and an intermediate in the

production of other chemicals.[1][2] The following procedures are designed to ensure the safety

of researchers, scientists, and drug development professionals. It is presumed that "TMCB" is

a likely reference to Trichlorobenzene.

Health Hazard Information
1,2,4-Trichlorobenzene is harmful if swallowed and causes irritation to the skin, eyes, and

respiratory tract.[3] Exposure can also lead to liver damage.[3] It is classified as a combustible

liquid.

Physical and Chemical Properties
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Property Value

Molecular Formula C6H3Cl3

Molecular Weight 181.45 g/mol

Appearance Colorless liquid[1]

Odor Aromatic[1]

Boiling Point 214 °C

Melting Point 16 °C

Flash Point 110 °C[1]

Density 1.454 g/mL at 25 °C

Solubility in Water Insoluble

Vapor Pressure 1 mmHg at 40 °C

Exposure Limits and Toxicity Data
Parameter Value Species

LD50 Oral 756 mg/kg Rat

LD50 Dermal 6139 mg/kg Rat

Recommended Exposure Limit

(REL)
5 ppm (40 mg/m³) NIOSH

Data sourced from the National Institute for Occupational Safety and Health (NIOSH) Pocket

Guide to Chemical Hazards.

Operational and Disposal Plans
Engineering Controls and Work Practices
To minimize exposure, it is essential to handle 1,2,4-Trichlorobenzene in a well-ventilated area.

[4] If possible, use a chemical fume hood.[5] Automated pumping systems should be used to
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transfer the liquid from storage containers to reduce the risk of spills and exposure.[3] Always

wash hands thoroughly after handling the chemical.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is critical for the safe handling of this chemical.

PPE Category Specific Equipment

Eye and Face Protection
Safety glasses with side-shields or chemical

safety goggles.[3]

Skin Protection
Chemical-resistant gloves (e.g., Viton®,

Barrier®).

Body Protection
A lab coat or chemical-resistant apron should be

worn.

Respiratory Protection

If ventilation is inadequate, a NIOSH-approved

respirator with organic vapor cartridges is

necessary.

First Aid Procedures
Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, while holding eyelids open.

[3] Seek medical attention.[3]

Skin Contact
Remove contaminated clothing immediately.[3]

Wash the affected area with soap and water.[3]

Inhalation
Move the individual to fresh air. If breathing has

stopped, provide artificial respiration.[4]

Ingestion
Do not induce vomiting. Rinse the mouth with

water.[5] Seek immediate medical attention.[5]

Spill and Leak Procedures
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In the event of a spill, evacuate the area of all personnel not wearing appropriate protective

equipment.[3] Remove all sources of ignition.[3] Absorb the spill using an inert material such as

vermiculite, dry sand, or earth, and place it into a sealed container for disposal.[3] After the spill

has been cleaned up, ventilate the area and wash the surface.[3]

Disposal Plan
1,2,4-Trichlorobenzene and any materials contaminated with it must be disposed of as

hazardous waste.[3][5] Containers should be kept tightly closed and stored in a cool, dry, and

well-ventilated area before disposal.[5] Follow all local, state, and federal regulations for

hazardous waste disposal.[6]

Experimental Workflow
The following diagram outlines the standard workflow for handling 1,2,4-Trichlorobenzene in a

laboratory setting.
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Preparation
- Review SDS

- Don PPE
- Prepare work area

Handling
- Use in fume hood
- Transfer with care

- Keep containers closed

Post-Handling
- Decontaminate work area

- Remove PPE correctly

Waste Collection
- Segregate waste

- Use labeled, sealed containers

Disposal
- Store in designated area

- Arrange for hazardous waste pickup

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 1,2,4-Trichlorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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